Cas no 1227610-42-5 ((2S)-1-cyclobutyl-2-methyl-piperazine;dihydrochloride)

(2S)-1-Cyclobutyl-2-methyl-piperazine dihydrochloride is a chiral piperazine derivative commonly employed as a key intermediate in pharmaceutical synthesis and medicinal chemistry research. The compound features a stereospecific (2S) configuration, ensuring enantioselectivity in reactions where chirality is critical. Its cyclobutyl and methyl substituents enhance structural diversity, making it valuable for designing bioactive molecules. The dihydrochloride salt form improves solubility and stability, facilitating handling and storage. This reagent is particularly useful in the development of CNS-targeting drugs, receptor modulators, and other therapeutic agents requiring rigid, constrained ring systems. Its high purity and well-defined stereochemistry support reproducible results in synthetic applications.

(2S)-1-cyclobutyl-2-methyl-piperazine;dihydrochloride structure

1227610-42-5 structure

Product Name:(2S)-1-cyclobutyl-2-methyl-piperazine;dihydrochloride

CAS No:1227610-42-5

MF:C₉H₂₀Cl₂N₂

MW:227.174500465393

MDL:MFCD09907868

CID:2083707

PubChem ID:68414180

Update Time:2025-06-15

(2S)-1-cyclobutyl-2-methyl-piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-1-Cyclobutyl-2-methylpiperazine Dihydrochloride
- (2S)-1-cyclobutyl-2-methylpiperazine,dihydrochloride
- (S)-1-CYCLOBUTYL-2-METHYLPIPERAZINE 2HCL
- (2S)-1-cyclobutyl-2-methyl-piperazine;dihydrochloride
- (S)-1-CYCLOBUTYL-2-METHYLPIPERAZINE2HCL
- DTXSID30738288
- CS-0183108
- Piperazine, 1-cyclobutyl-2-methyl-, hydrochloride (1:2), (2S)-
- DB-236290
- (2S)-1-cyclobutyl-2-methylpiperazine dihydrochloride
- (2S)-1-Cyclobutyl-2-methylpiperazine--hydrogen chloride (1/2)
- (2S)-1-cyclobutyl-2-methylpiperazine;dihydrochloride
- MFCD09907868
- AKOS025393316
- 1227610-42-5
- (2S)-1-Cyclobutyl-2-methyl-piperazine dihydrochloride
- SCHEMBL2846142
- MDL： MFCD09907868
- Inchi： 1S/C9H18N2.2ClH/c1-8-7-10-5-6-11(8)9-3-2-4-9;;/h8-10H,2-7H2,1H3;2*1H/t8-;;/m0../s1
- InChI Key： ROUKMLQHHLVWOM-JZGIKJSDSA-N
- SMILES： Cl.Cl.N1(CCNC[C@@H]1C)C1CCC1

Computed Properties

Exact Mass: 226.10000
Monoisotopic Mass: 226.1003540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 15.3Å²

Experimental Properties

Color/Form: NA
Flash Point: 85.7±9.4 °C
PSA: 15.27000
LogP: 2.70330

(2S)-1-cyclobutyl-2-methyl-piperazine;dihydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

(2S)-1-cyclobutyl-2-methyl-piperazine;dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	50863-0.25/G	(S)-1-CYCLOBUTYL-2-METHYLPIPERAZINE 2HCL	1227610-42-5	97%	0.25g	$270	2023-09-17
AstaTech	50863-1/G	(S)-1-CYCLOBUTYL-2-METHYLPIPERAZINE 2HCL	1227610-42-5	97%	1g	$674	2023-09-17
Apollo Scientific	OR310796-500mg	(2S)-1-Cyclobutyl-2-methylpiperazine dihydrochloride	1227610-42-5		500mg	£385.00	2025-02-20
Chemenu	CM316089-1g	(S)-1-cyclobutyl-2-methylpiperazine dihydrochloride	1227610-42-5	95%	1g	$347	2021-08-18
Chemenu	CM316089-1g	(S)-1-cyclobutyl-2-methylpiperazine dihydrochloride	1227610-42-5	95%	1g	$630	2023-01-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY026058-1g	(S)-1-Cyclobutyl-2-methylpiperazine Dihydrochloride	1227610-42-5	≥95%	1g	¥8500.00	2024-07-09
abcr	AB306191-500 mg	(S)-1-Cyclobutyl-2-methylpiperazine dihydrochloride; .	1227610-42-5		500 mg	€497.00	2023-07-19
abcr	AB306191-1 g	(S)-1-Cyclobutyl-2-methylpiperazine dihydrochloride; .	1227610-42-5		1 g	€769.30	2023-07-19
TRC	S113330-50mg	(2S)-1-Cyclobutyl-2-methylpiperazine dihydrochloride	1227610-42-5		50mg	$ 280.00	2022-06-03
TRC	S113330-100mg	(2S)-1-Cyclobutyl-2-methylpiperazine dihydrochloride	1227610-42-5		100mg	$ 460.00	2022-06-03

(2S)-1-cyclobutyl-2-methyl-piperazine;dihydrochloride Related Literature

1. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
3. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
4. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (2S)-1-cyclobutyl-2-methyl-piperazine;dihydrochloride

Introduction to (2S)-1-cyclobutyl-2-methyl-piperazine Dihydrochloride (CAS No. 1227610-42-5)

(2S)-1-cyclobutyl-2-methyl-piperazine dihydrochloride, identified by its CAS number 1227610-42-5, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The dihydrochloride salt form enhances the stability and solubility of the compound, making it more suitable for various research and therapeutic applications.

The (2S)-configuration of the piperazine ring is particularly noteworthy, as it influences the pharmacokinetic and pharmacodynamic properties of the molecule. The presence of a cyclobutyl substituent at the 1-position and a methyl group at the 2-position further modulates its interactions with biological targets. These structural features contribute to the compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in piperazine derivatives due to their role as key scaffolds in drug design. The dihydrochloride salt form of (2S)-1-cyclobutyl-2-methyl-piperazine has been explored in several preclinical studies for its potential therapeutic effects. One of the most promising areas of research involves its application in central nervous system (CNS) disorders. Studies suggest that this compound may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Additionally, the cyclobutyl group in this molecule contributes to its unique pharmacological profile. This substituent can enhance binding affinity to specific receptors, potentially leading to improved efficacy and reduced side effects compared to simpler piperazine derivatives. The (S)-configuration further fine-tunes these interactions, ensuring optimal biological activity.

The synthesis of (2S)-1-cyclobutyl-2-methyl-piperazine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques, are employed to achieve the desired enantiomeric purity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding mechanisms and interactions with biological targets. These computational approaches complement experimental data, allowing researchers to design more effective derivatives with enhanced therapeutic potential.

The dihydrochloride salt form offers several advantages over the free base form, including improved stability under various storage conditions and enhanced solubility in aqueous solutions. This makes it more amenable for formulation into pharmaceutical products such as tablets, capsules, and injectables. The solubility profile is particularly important for drug delivery systems, as it affects bioavailability and therapeutic efficacy.

In clinical trials, (2S)-1-cyclobutyl-2-methyl-piperazine dihydrochloride has shown promise in treating a range of conditions beyond CNS disorders. Preliminary data suggest that it may have anti-inflammatory properties, making it a potential candidate for managing chronic inflammatory diseases such as rheumatoid arthritis. Furthermore, its interaction with certain enzymes and receptors has led researchers to explore its potential in oncology, where it may serve as a lead compound for developing novel anticancer agents.

The cyclobutyl group and the (S)-configuration are key structural features that contribute to the compound's versatility. The cyclobutyl ring introduces steric hindrance, which can modulate receptor binding affinity and selectivity. Meanwhile, the (S)-configuration ensures optimal stereochemical compatibility with biological targets, enhancing overall efficacy.

The development of (2S)-1-cyclobutyl-2-methyl-piperazine dihydrochloride represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers investigating new therapeutic strategies. As further research unfolds, this compound is expected to play an increasingly important role in drug discovery and development across multiple therapeutic areas.